1-ethyl-4-({[(2-methylphenyl)amino]carbonyl}amino)-1H-pyrazole-3-carboxamide

• IUPAC Name: 1-ethyl-4-[(2-methylphenyl)carbamoylamino]pyrazole-3-carboxamide
• InChI: InChI=1S/C14H17N5O2/c1-3-19-8-11(12(18-19)13(15)20)17-14(21)16-10-7-5-4-6-9(10)2/h4-8H,3H2,1-2H3,(H2,15,20)(H2,16,17,21)
• InChI Key: BLAZYQMAALBOQB-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=N1)C(=O)N)NC(=O)NC2=CC=CC=C2C
• Molecular Formula: C14H17N5O2
• Molecular Weight: 287.32 g/mol

Description

1-ethyl-4-({[(2-methylphenyl)amino]carbonyl}amino)-1H-pyrazole-3-carboxamide, also known as EMCA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. EMCA is a pyrazole derivative that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 1-ethyl-4-({[(2-methylphenyl)amino]carbonyl}amino)-1H-pyrazole-3-carboxamide is not fully understood, but it is believed to involve the inhibition of cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins. Prostaglandins are involved in the inflammatory response, and their inhibition by 1-ethyl-4-({[(2-methylphenyl)amino]carbonyl}amino)-1H-pyrazole-3-carboxamide may explain its anti-inflammatory effects. 1-ethyl-4-({[(2-methylphenyl)amino]carbonyl}amino)-1H-pyrazole-3-carboxamide has also been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are involved in the breakdown of extracellular matrix proteins. This inhibition may explain its potential use in the treatment of cancer, as cancer cells rely on the breakdown of extracellular matrix proteins for invasion and metastasis.
Biochemical and Physiological Effects:
1-ethyl-4-({[(2-methylphenyl)amino]carbonyl}amino)-1H-pyrazole-3-carboxamide has been shown to exhibit anti-inflammatory, analgesic, and antipyretic effects in animal models. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo. In addition, 1-ethyl-4-({[(2-methylphenyl)amino]carbonyl}amino)-1H-pyrazole-3-carboxamide has been shown to inhibit the activity of MMPs, which are involved in the breakdown of extracellular matrix proteins.

Advantages and Limitations for Lab Experiments

1-ethyl-4-({[(2-methylphenyl)amino]carbonyl}amino)-1H-pyrazole-3-carboxamide has several advantages for use in lab experiments, including its stability and ease of synthesis. However, its low solubility in water can make it difficult to work with in certain experiments. In addition, its potential toxicity and limited availability may limit its use in some studies.

Future Directions

There are several future directions for further research on 1-ethyl-4-({[(2-methylphenyl)amino]carbonyl}amino)-1H-pyrazole-3-carboxamide. One area of interest is its potential use in the treatment of cancer. Further studies are needed to determine its efficacy and safety in human clinical trials. Another area of interest is its potential use in the treatment of inflammatory diseases, such as rheumatoid arthritis. Further studies are needed to determine its mechanism of action and potential side effects in these applications. Additionally, further studies are needed to determine the optimal dosing and administration of 1-ethyl-4-({[(2-methylphenyl)amino]carbonyl}amino)-1H-pyrazole-3-carboxamide for various therapeutic applications.

Scientific Research Applications

1-ethyl-4-({[(2-methylphenyl)amino]carbonyl}amino)-1H-pyrazole-3-carboxamide has been studied for its potential therapeutic applications in various scientific research studies. The compound has been shown to exhibit anti-inflammatory, analgesic, and antipyretic effects in animal models. It has also been studied for its potential use in the treatment of cancer. 1-ethyl-4-({[(2-methylphenyl)amino]carbonyl}amino)-1H-pyrazole-3-carboxamide has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for cancer therapy.